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Compound of Interest

Compound Name: 4-Aminocyclohexanone

Cat. No.: B1277472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Aminocyclohexanone is a versatile bifunctional molecule that serves as a valuable building

block in organic synthesis, particularly in the development of novel pharmaceutical agents and

other bioactive molecules. Its cyclohexanone core provides a scaffold for a variety of chemical

modifications, while the amino group offers a key reactive site for the introduction of diverse

functionalities. This technical guide provides a comprehensive overview of the commercial

availability of 4-aminocyclohexanone, primarily as its more stable hydrochloride salt, along

with its key chemical properties, and a detailed experimental workflow for its synthetic

application.

Commercial Availability
4-Aminocyclohexanone is most commonly available commercially as its hydrochloride salt (4-
aminocyclohexanone HCl), which enhances its stability and handling properties. A range of

chemical suppliers offer this compound in various purities and quantities, catering to both

small-scale research and larger-scale drug development needs.
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Supplier Product Name CAS Number Purity
Available
Quantities

Sigma-Aldrich

4-

aminocyclohexan

one AldrichCPR

87976-86-1 (free

base)
Not specified 100 mg

Lab Pro Inc.

4-

Aminocyclohexa

none

Hydrochloride

675112-40-0 Min. 98.0% 1 g

Aladdin Scientific

4-

Aminocyclohexa

none

hydrochloride

675112-40-0 min 95% 100 g

AChemBlock

4-Amino-

cyclohexanone

hydrochloride

675112-40-0 95% Custom Quote

BLD Pharm

4-

Aminocyclohexa

none HCl

675112-40-0 Not specified Custom Quote

Shandong

Minglang

Chemical Co.,

Ltd.

4-

Aminocyclohexa

none Hcl

675112-40-0 >99.5% Inquiry-based

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 4-aminocyclohexanone and

its hydrochloride salt is crucial for its effective use in experimental settings.
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Property 4-Aminocyclohexanone
4-Aminocyclohexanone
Hydrochloride

Molecular Formula C₆H₁₁NO[1] C₆H₁₂ClNO[2]

Molecular Weight 113.16 g/mol [1] 149.62 g/mol [2]

CAS Number 87976-86-1[1] 675112-40-0[2][3]

Appearance Solid
White crystals or crystalline

powder[4]

Melting Point Not available 205 °C (decomposes)[4]

Solubility Not available Soluble in water[4]

InChI Key
OTCYOBLTAQTFPW-

UHFFFAOYSA-N[1]

NCURSEGKHJAUOX-

UHFFFAOYSA-N

Safety Information
4-Aminocyclohexanone hydrochloride is classified as a hazardous substance and requires

careful handling in a laboratory setting.
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Hazard
Classification

GHS Pictograms Hazard Statements
Precautionary
Statements

Acute Toxicity, Oral

(Category 4), Skin

Irritation (Category 2),

Serious Eye Damage

(Category 1), Specific

target organ toxicity —

Single exposure

(Category 3),

Respiratory tract

irritation

Danger

H302: Harmful if

swallowed. H315:

Causes skin irritation.

H318: Causes serious

eye damage. H335:

May cause respiratory

irritation.

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray. P280:

Wear protective

gloves/eye

protection/face

protection. P301 +

P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell. P305 +

P351 + P338: IF IN

EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Data compiled from various supplier safety data sheets.

Synthetic Applications and Experimental Protocols
4-Aminocyclohexanone is a key intermediate in the synthesis of a wide array of more

complex molecules. One common application is in the preparation of N-protected derivatives,

such as N-Boc-4-aminocyclohexanone, which can then be used in further synthetic

transformations.

Experimental Protocol: Synthesis of N-Boc-4-
aminocyclohexanone from 4-Aminocyclohexanol
Hydrochloride
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This two-step process involves the protection of the amino group of 4-aminocyclohexanol

hydrochloride, followed by the oxidation of the hydroxyl group to a ketone.

Step 1: Synthesis of N-Boc-4-aminocyclohexanol

Reaction Setup: In a suitable reaction vessel, suspend 4-aminocyclohexanol hydrochloride in

dichloromethane.

Base Addition: Add poly-guanidine to the suspension.

Protection: Slowly add Di-tert-butyl dicarbonate (Boc anhydride) to the reaction mixture.

Reaction: Stir the mixture at room temperature for 12-24 hours.

Workup: Filter the reaction mixture and wash the solid. The filtrate, containing the product, is

concentrated under reduced pressure to yield N-Boc-4-aminocyclohexanol as a white solid.

Step 2: Oxidation to N-Boc-4-aminocyclohexanone

Oxidizing Agent: Prepare a solution of sodium hypochlorite or sodium chlorite.

Reaction: Add the N-Boc-4-aminocyclohexanol obtained in the previous step to the oxidizing

solution.

Acidification: Add a suitable acid to the reaction mixture.

Reaction: Stir the mixture for 1-2 hours.

Extraction: Perform a liquid-liquid extraction to separate the organic layer.

Purification: Wash the organic layer with water, dry it over an anhydrous salt (e.g., sodium

sulfate), and remove the solvent by rotary evaporation to obtain the final product, N-Boc-4-
aminocyclohexanone, as a white solid.

Visualizing the Synthetic Workflow
The following diagram illustrates the experimental workflow for the synthesis of N-Boc-4-
aminocyclohexanone.
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Synthesis of N-Boc-4-aminocyclohexanone

Step 1: Boc Protection

Step 2: Oxidation

4-Aminocyclohexanol HCl
in Dichloromethane

Add Poly-guanidine
and Boc Anhydride

Stir at RT
(12-24h)

Filter and Concentrate

N-Boc-4-aminocyclohexanol
(White Solid)

N-Boc-4-aminocyclohexanol

Add to NaOCl or NaClO2 solution
and Acid

Stir (1-2h)

Extract, Wash, Dry,
and Concentrate

N-Boc-4-aminocyclohexanone
(White Solid)

Click to download full resolution via product page

Caption: Workflow for the two-step synthesis of N-Boc-4-aminocyclohexanone.
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As no direct signaling pathways involving 4-aminocyclohexanone have been identified in the

literature, the following diagram illustrates a logical relationship for a potential synthetic route

starting from 1,4-cyclohexanedione.

Synthetic Pathway to 4-Aminocyclohexanone Derivatives

1,4-Cyclohexanedione

4-Aminocyclohexanone

Reductive Amination

4-Aminocyclohexanol

Reduction

Bioactive Molecules
(e.g., Analgesics)

Further Functionalization

Derivatization

Click to download full resolution via product page

Caption: Potential synthetic routes starting from 1,4-cyclohexanedione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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